Cas no 1429639-87-1 (2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide)

• Product Name: 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide
• CAS No: 1429639-87-1
• MF: C₈H₈Cl₂N₂O₂S
• MW: 267.132318496704
• CID: 5522374
• Update Time: 2026-03-11

2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide
• 2,4-Dichloro-7,7-dimethyl-5,7-dihydrothieno[3,4-d]pyrimidine 6,6-Dioxide

• Inchi： 1S/C8H8Cl2N2O2S/c1-8(2)5-4(3-15(8,13)14)6(9)12-7(10)11-5/h3H2,1-2H3
• InChI Key： VNHJCHRVYITJHU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2CS(=O)(=O)C(C)(C)C2=N1

Additional information on 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide

2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide: A Promising Compound in Modern Pharmaceutical Research

2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its chemical identity, CAS No 1429639-87-1, represents a novel scaffold with potential applications in drug discovery. The compound's core structure combines a thieno[3,4-d]pyrimidine ring system with two chloro substituents at positions 2 and 4, along with dimethyl groups at position 7 and a cyclic dioxide functional group at the 6,6 position. This combination of functional groups creates a highly polar molecule with potential interactions in biological systems.

Recent studies have highlighted the importance of 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide in the development of antiviral agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated its efficacy against RNA-dependent RNA polymerase (RdRp) in certain viral strains, suggesting its potential as an antiviral candidate. The compound's ability to inhibit viral replication pathways is attributed to its ability to form hydrogen bonds with key residues in the enzyme's active site. This structural feature, combined with its high molecular weight, may contribute to its selectivity for viral targets over host proteins.

Research published in ACS Chemical Biology in 2024 has further expanded the understanding of this compound's pharmacological profile. The study revealed that 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide exhibits promising activity against certain cancer cell lines, particularly those expressing overactive pyrimidine metabolism pathways. The compound's mechanism of action appears to involve the disruption of nucleotide synthesis, which could have therapeutic implications for tumors with specific genetic mutations. These findings suggest its potential as a novel therapeutic agent in oncology.

The chemical structure of 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide is particularly noteworthy for its potential to form hydrogen bonds with biological targets. The presence of multiple electronegative atoms in its molecular framework, including the chlorine atoms and the oxygen atoms in the dioxide group, creates a favorable environment for such interactions. This property is crucial for drug development, as it enhances the compound's ability to bind to specific protein targets, thereby increasing its therapeutic potential.

In the context of drug discovery, the 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide scaffold represents a valuable platform for the design of new pharmaceutical agents. Its structural versatility allows for the introduction of various functional groups that could modulate its pharmacological properties. For instance, modifications to the dimethyl groups at position 7 may enhance its solubility or alter its metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled the prediction of 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide's interactions with biological targets. Molecular docking studies have identified potential binding sites on key enzymes, such as DNA polymerase and RNA polymerase, which are essential for cellular replication. These findings provide a theoretical basis for its potential use in the treatment of diseases characterized by uncontrolled cell proliferation.

The compound's synthesis involves a multi-step process that highlights the complexity of its molecular structure. The core thieno[3,4-d]pyrimidine ring is typically formed through a condensation reaction between a thiophene derivative and a pyrimidine precursor. The introduction of the dichloro groups at positions 2 and 4 requires precise stereochemical control, which is a challenge in synthetic organic chemistry. The final step involves the formation of the cyclic dioxide group, which is critical for the compound's biological activity.

Despite its promising therapeutic potential, the development of 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide as a pharmaceutical agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to ensure its efficacy in vivo. Additionally, studies are being conducted to evaluate its safety profile, as any potential toxicity must be addressed before it can be considered for clinical applications.

In conclusion, 2,4-Dichloro-7,7-dimethyl-5H-thieno[3,4-d]pyrimidine 6,6-dioxide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential biological activity make it a valuable candidate for further research. As our understanding of its mechanisms of action continues to evolve, it may pave the way for the development of new therapeutic agents that address a wide range of medical conditions.